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Synthesis and Discovery of Pelitinib

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pelitinib

CAS No.: 257933-82-7

Cat. No.: S547959

The preparation method of Pelitinib is detailed in the patent CN103275002A, titled "Preparation method of
pelitinib" [1].

The synthesis begins with raw materials 3-chloro-4-fluorobenzonitrile and hydrogen cyanide. The process
involves a key condensation and ring formation reaction to construct the quinazoline core, followed by a

reduction reaction to arrive at the final Pelitinib structure [1].

Mechanism of Action and Selectivity

Pelitinib is a potent, low-molecular-weight, selective, irreversible inhibitor of the Epidermal Growth
Factor Receptor (EGFR or ErbB1) tyrosine kinase [2] [3] [4]. It belongs to the second generation of EGFR
TKIs and functions by forming a covalent bond with cysteine residues in the ATP-binding site of the target

kinase, leading to prolonged inhibition [2] [3].

The table below summarizes its inhibitory activity (IC50 values) against various kinases, demonstrating its

primary potency against EGFR with some activity against other targets [5].

Target ICs0 (NM) Experimental Context
EGFR 38.5 nM Recombinant human EGFR cytoplasmic domain [5]
Src 282 nM Not specified in available excerpts [5]
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Target ICs0 (NM)
MEK/ERK 800 nM

ErbB2 (HER2) 1,255 nM
Raf 3,353 nM

Experimental Context

Not specified in available excerpts [5]

Not specified in available excerpts [5]

Not specified in available excerpts [5]

Table: Summary of Pelitinib's kinase inhibition profile. Data adapted from Selleck Chemicals [5].

Beyond its intended kinase targets, Pelitinib has been found to interact with other proteins. A 2023

chemoproteomics study identified 41 high-confidence cellular target proteins of Pelitinib, including

PRDX4, STAT3, and several E2 ubiquitin-conjugating enzymes [6]. This suggests Pelitinib can induce

degradation of PRDX4, acting as a potential covalent molecular glue degrader [6].

Biological Activities and Research Findings

The biological effects of Pelitinib have been evaluated in various in vitro and in vivo models. Key findings

are summarized below.

Key Finding / ICso | Effective

Activity/Effect Experimental Model Citation
Dose
Anti-Proliferation A431 (epidermoid ICs0 = 125 nM [5]
carcinoma) cells
Anti-Proliferation UCHL cells ICs0 =90 nM [5]

EGFR
Autophosphorylation
Inhibition

In Vivo Efficacy

A431 cells (cell-based) ICso =39 nM [5]

A431 xenograft mice 90% inhibition of EGFR
(single dose) phosphorylation at 1 hr (10 mg/kg,

oral) [5]
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Key Finding / ICso | Effective

Activity/Effect Experimental Model Citation
Dose
In Vivo Efficacy APCMin/+ mice 87% inhibition of tumorigenesis (20
(model of colon mg/kg/day, oral) [5]
cancer)
Anti-Migration & Invasion Huh7, Hep3B, Inhibits migration, invasion, and

SNU449 (HCC cells) MMP activity via Twistl
degradation [7]

ABC Transporter A549 lung cancer cells  Inhibits ABCB1 and ABCG2, can
Modulation reverse multidrug resistance [4]

Clinical Development Status

The clinical development of Pelitinib has been suspended or is on hold [2] [7]. It progressed to Phase II
clinical trials for advanced colorectal cancer (NCT00072748) and non-small cell lung cancer
(NCT00067548) [2] [7]. The recommended dose for Phase II studies was determined to be 75 mg once daily

from Phase I trials, with dose-limiting toxicity being grade 3 diarrhea [2].

Signaling Pathway and Novel Mechanisms

Based on recent studies, Pelitinib's activity can be visualized through its primary and newly discovered
mechanisms. The diagram below integrates the classic EGFR pathway inhibition with more recent findings

on EMT and protein degradation [7] [6] [5].

Diagram: Integrated view of Pelitinib's mechanisms, including classic EGFR pathway inhibition and novel

findings on EMT regulation via Twist1 and protein degradation [7] [6] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.selleckchem.com/products/Pelitinib.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373356/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/pelitinib
https://www.smolecule.com/products/s547959?utm_src=pdf-body
https://www.sciencedirect.com/topics/medicine-and-dentistry/pelitinib
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373356/
https://www.sciencedirect.com/topics/medicine-and-dentistry/pelitinib
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373356/
https://www.sciencedirect.com/topics/medicine-and-dentistry/pelitinib
https://www.smolecule.com/products/s547959?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373356/
https://pubmed.ncbi.nlm.nih.gov/37084663/
https://www.selleckchem.com/products/Pelitinib.html
https://www.smolecule.com/products/s547959?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373356/
https://pubmed.ncbi.nlm.nih.gov/37084663/
https://www.selleckchem.com/products/Pelitinib.html
https://www.smolecule.com/products/s547959?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s547959?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

References

1. CN103275002A - Preparation method of pelitinib [patents.google.com]

2. Pelitinib - an overview | ScienceDirect Topics [sciencedirect.com]

3. Biomarker LEPREL1 induces pelitinib-specific drug ... [nature.com]

4. Pelitinib - an overview | ScienceDirect Topics [sciencedirect.com]

5. Pelitinib (EKB-569) | EGFR inhibitor | Mechanism [selleckchem.com]

6. Target proteins profiling of irreversible kinase inhibitor ... [pubmed.ncbi.nlm.nih.gov]
7. Role of pelitinib in the regulation of migration and invasion ... [pmc.nchi.nlm.nih.gov]

To cite this document: Smolecule. [Synthesis and Discovery of Pelitinib]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b547959%#pelitinib-synthesis-and-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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